Cas no 1009282-06-7 (1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)

1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid structure
1009282-06-7 structure
Product name:1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
CAS No:1009282-06-7
MF:C15H21NO4S
MW:311.39700
MDL:MFCD05148195
CID:1126549
PubChem ID:3157170

1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,3,5,6-Tetramethylphenyl)sulfonyl]proline
    • 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline
    • ((2,3,5,6-Tetramethylphenyl)sulfonyl)proline
    • 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
    • CS-0076720
    • BAS 07869894
    • AKOS017264120
    • 1-(2,3,5,6-tetramethylphenyl)sulfonylpyrrolidine-2-carboxylic acid
    • AS-82328
    • 1-(2,3,5,6-TetraMethylphenylsulfonyl)-L-proline, 96%
    • F1755-0103
    • SR-01000365324-1
    • AKOS000737752
    • SR-01000365324
    • E81002
    • 1009282-06-7
    • MDL: MFCD05148195
    • Inchi: InChI=1S/C15H21NO4S/c1-9-8-10(2)12(4)14(11(9)3)21(19,20)16-7-5-6-13(16)15(17)18/h8,13H,5-7H2,1-4H3,(H,17,18)
    • InChI Key: DFFZRBIPGBTBHG-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C)C(=C1C)S(=O)(=O)N2CCCC2C(=O)O)C

Computed Properties

  • Exact Mass: 311.11900
  • Monoisotopic Mass: 311.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1A^2
  • XLogP3: 2.6

Experimental Properties

  • Melting Point: 121-124℃
  • PSA: 83.06000
  • LogP: 3.17660

1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
F913221-1g
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline
1009282-06-7 Null
1g
RMB 3418.40 2025-02-20
Life Chemicals
F1755-0103-1g
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
1009282-06-7 95%
1g
$239.0 2023-09-07
Life Chemicals
F1755-0103-2.5g
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
1009282-06-7 95%
2.5g
$522.0 2023-09-07
Cooke Chemical
F913221-250mg
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline
1009282-06-7 Null
250mg
RMB 1229.60 2025-02-20
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33819-250mg
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline, 96%
1009282-06-7 96%
250mg
¥1537.00 2023-02-25
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33819-1g
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline, 96%
1009282-06-7 96%
1g
¥4273.00 2023-02-25
Aaron
AR0090RL-100mg
1-[(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]PROLINE
1009282-06-7 96%
100mg
$5.00 2025-02-10
Aaron
AR0090RL-250mg
1-[(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]PROLINE
1009282-06-7 96%
250mg
$6.00 2025-02-10
Life Chemicals
F1755-0103-5g
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
1009282-06-7 95%
5g
$789.0 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-RZ230-50mg
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline
1009282-06-7 96%
50mg
¥187.0 2022-02-28

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